Cas no 39903-18-9 ([(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11,12,12a,13,14,14b-hexadecahydropicen-2-yl]methanol)

[(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11,12,12a,13,14,14b-hexadecahydropicen-2-yl]methanol structure
39903-18-9 structure
Product Name:[(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11,12,12a,13,14,14b-hexadecahydropicen-2-yl]methanol
CAS No:39903-18-9
MF:C30H52O
MW:428.733289718628
CID:2667381
Update Time:2023-08-06

[(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11,12,12a,13,14,14b-hexadecahydropicen-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11
    • [(2R,4As,6aS,6aR,6bS,8aR,9S,12aR,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-1,3,4,5,6,6b,7,8,9,10,11,12,12a,13,14,14b-hexadecahydropicen-2-yl]methanol
    • Inchi: 1S/C30H52O/c1-21-9-8-10-22-27(21,4)12-11-23-28(22,5)16-18-30(7)24-19-25(2,20-31)13-14-26(24,3)15-17-29(23,30)6/h21-24,31H,8-20H2,1-7H3/t21-,22+,23-,24+,25+,26+,27+,28-,29+,30-/m0/s1
    • InChI Key: RAWVXIZECCVKKP-GRXSOIRZSA-N
    • SMILES: OC[C@]1(C)CC[C@]2(C)CC[C@]3(C)[C@H]4CC[C@]5(C)[C@@H](C)CCC[C@H]5[C@]4(C)CC[C@@]3(C)[C@@H]2C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 1
  • Complexity: 730
  • Topological Polar Surface Area: 20.2
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